Cas no 68464-02-8 ((3r)-3-pyrrolidinecarboxylic Acid)

(3r)-3-pyrrolidinecarboxylic Acid structure
68464-02-8 structure
Product Name:(3r)-3-pyrrolidinecarboxylic Acid
CAS No:68464-02-8
MF:C5H9NO2
MW:115.130461454391
CID:1728332
PubChem ID:1501970
Update Time:2025-04-21

(3r)-3-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (3r)-3-pyrrolidinecarboxylic Acid
    • (S)-Pyrrolidine-3-carboxylicacid
    • AG-G-85954
    • (S)-(+)-Pyrrolidine-3-carboxylic Acid
    • PubChem11126
    • (R)-Pyrrolidine-3-carboxylicacid
    • Pyrrolidin-3-carbonsaeure
    • SureCN825603
    • 3-pyrrolidine-carboxylic acid
    • 3-pyrrolidinecarboxylic acid
    • 3-carbamoylpyrrolidine
    • 3-carboxypyrrolidine
    • (S)-
    • A-Proline
    • DB-298961
    • HY-60256
    • CS-D1771
    • (R)-ss-Proline
    • 3-PYRROLIDINECARBOXYLIC ACID, (3R)-
    • DTXSID801299812
    • SS-4670
    • AKOS006238383
    • (R)-pyrrolidine-3-carboxylic acid
    • 72580-54-2
    • (R)-(-)-Pyrrolidine-3-carboxylic acid, >=99.0% (NT)
    • MFCD08272856
    • SCHEMBL825587
    • AKOS008901142
    • 68464-02-8
    • EN300-147971
    • JAEIBKXSIXOLOL-SCSAIBSYSA-N
    • (R)-(-)-Pyrrolidine-3-carboxylic acid
    • (3R)-pyrrolidine-3-carboxylic acid
    • (R)-(?)-Pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C5H9NO2/c7-5(8)4-1-2-6-3-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
    • InChI Key: JAEIBKXSIXOLOL-SCSAIBSYSA-N
    • SMILES: OC([C@H]1CNCC1)=O

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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